Cas no 81888-43-9 (4-Monodemethyl Minocycline)

• Product Name: 4-Monodemethyl Minocycline
• CAS No: 81888-43-9
• MF: C₂₂H₂₅N₃O₇
• MW: 443.44980597496
• CID: 5050041
• Update Time: 2025-10-11

4-Monodemethyl Minocycline Chemical and Physical Properties

Names and Identifiers

• N4-Demethylminocycline
• 4GBI90K88M
• Q27259560
• 4-Monodemethyl Minocycline

• Inchi： 1S/C22H25N3O7/c1-24-16-10-7-8-6-9-11(25(2)3)4-5-12(26)14(9)17(27)13(8)19(29)22(10,32)20(30)15(18(16)28)21(23)31/h4-5,8,10,16,24,26-27,30,32H,6-7H2,1-3H3,(H2,23,31)/t8-,10-,16-,22-/m0/s1
• InChI Key： CGGFUAYLONIHME-ADMKQJKVSA-N
• SMILES： O[C@@]12C(=C(C(N)=O)C([C@H]([C@@H]1C[C@@H]1CC3C(=CC=C(C=3C(=C1C2=O)O)O)N(C)C)NC)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 942
• XLogP3: 0.8
• Topological Polar Surface Area: 173

Additional information on 4-Monodemethyl Minocycline

Introduction to 4-Monodemethyl Minocycline (CAS No. 81888-43-9)

4-Monodemethyl Minocycline, identified by the Chemical Abstracts Service Number (CAS No.) 81888-43-9, is a derivative of the tetracycline class of antibiotics. This compound has garnered significant attention in the field of pharmaceutical chemistry and microbiology due to its unique structural properties and potential therapeutic applications. As a modified version of minocycline, 4-Monodemethyl Minocycline exhibits distinct pharmacokinetic and pharmacodynamic characteristics, making it a subject of extensive research in the development of novel antimicrobial agents.

The structural modification of minocycline to form 4-Monodemethyl Minocycline involves the selective demethylation at the 4-position of the minocycline molecule. This alteration not only influences the compound's solubility and bioavailability but also its interaction with bacterial ribosomes, thereby affecting its mechanism of action. The compound's ability to inhibit bacterial protein synthesis by binding to the 30S ribosomal subunit has been a focal point in its investigation for combating resistant bacterial strains.

Recent advancements in microbiology have highlighted the increasing prevalence of multidrug-resistant bacteria, posing a substantial challenge to global healthcare systems. In this context, 4-Monodemethyl Minocycline has emerged as a promising candidate for addressing such challenges. Studies have demonstrated that this derivative maintains efficacy against a broad spectrum of Gram-positive and Gram-negative bacteria, including those that are resistant to conventional tetracyclines.

The pharmacological profile of 4-Monodemethyl Minocycline has been thoroughly examined in preclinical studies. These investigations have revealed that the compound exhibits enhanced tissue penetration and prolonged half-life compared to its parent molecule, minocycline. Such properties are particularly advantageous in treating chronic infections and reducing the frequency of dosing, thereby improving patient compliance.

One of the most intriguing aspects of 4-Monodemethyl Minocycline is its potential role in overcoming bacterial resistance mechanisms. Research indicates that the structural modification at the 4-position imparts resistance to certain beta-lactamase enzymes, which are commonly responsible for degrading antibiotics like penicillins and cephalosporins. This resistance-conferring property makes 4-Monodemethyl Minocycline a valuable asset inCombating resistant bacterial strains.

The toxicological profile of 4-Monodemethyl Minocycline has also been carefully evaluated. Unlike some other tetracycline derivatives, this compound has shown lower incidences of hepatotoxicity and nephrotoxicity, making it a safer option for long-term therapy. Additionally, studies have suggested that it exhibits minimal interactions with other commonly prescribed medications, further enhancing its therapeutic potential.

In clinical settings, 4-Monodemethyl Minocycline has been investigated for its efficacy in treating various infections, including skin and soft tissue infections, respiratory tract infections, and urinary tract infections. The compound's ability to penetrate biological barriers has made it particularly effective in treating localized infections such as acne vulgaris and periodontal diseases.

The synthesis of 4-Monodemethyl Minocycline involves sophisticated chemical methodologies that ensure high purity and yield. Advanced techniques such as chiral resolution and catalytic hydrogenation are employed to achieve the desired structural modifications. These synthetic pathways not only ensure the quality of the final product but also pave the way for scalable production processes.

The regulatory landscape for 4-Monodemethyl Minocycline is evolving in line with global pharmaceutical standards. Regulatory bodies have recognized the need for novel antibiotics to combat rising resistance rates and have provided pathways for expedited approval processes for compounds with demonstrated clinical benefit. This has accelerated the development pipeline for 4-Monodemethyl Minocycline, positioning it as a near-term therapeutic option.

Future research directions for 4-Monodemethyl Minocycline include exploring its efficacy in combination therapies with other antimicrobial agents. Such combinations could potentially reduce the likelihood of resistance development while broadening the spectrum of activity against resistant pathogens. Additionally, investigating its potential applications in veterinary medicine is another area that holds promise for expanding its therapeutic utility.

The impact of 4-Monodemethyl Minocycline on antibiotic stewardship cannot be overstated. By providing an alternative treatment option that is effective against resistant strains, this compound contributes to maintaining the efficacy of existing antibiotics and preserving their long-term utility in clinical practice.